Indoleamine 2,3-dioxygenase 1 (199-207)
Description
Indoleamine 2,3-dioxygenase 1
Scientific Research Applications
Cancer Therapy and Immunoregulation
- IDO1 and Cancer Immunosuppression : IDO1 is known for its immunosuppressive properties, particularly in cancer. It's capable of inhibiting maternal T cell responses against allogeneic fetuses and is expressed in tumors to evade immunological rejection (Löb et al., 2009).
- Clinical Trials and Cancer Treatment : Clinical trials using IDO1 inhibitors, like 1-methyltryptophan (1MT), have been initiated, aiming to counteract the enzyme's role in tumor immunity escape (Löb et al., 2009).
Role in Tryptophan Catabolism
- Tryptophan Metabolism and Medical Disorders : IDO1 plays a crucial role in the first step of tryptophan catabolism, and its association with various medical disorders is an active area of research, particularly in Southeast Asia (Joob et al., 2021).
Biochemical and Structural Insights
- Inhibitory Mechanisms : The mechanisms by which substances like hydrogen peroxide inhibit IDO1 have been studied, revealing insights into its structural changes and enzyme activity under different conditions (Poljak et al., 2006).
- IDO1 Inhibitors Development : The creation of IDO1 inhibitors, including those containing a carborane cage, shows advancements in targeting IDO1 for therapeutic purposes (Austin et al., 2014).
Immunology and Tolerance Induction
- IDO in Immune Tolerance : IDO1 is pivotal in suppressing T-cell responses and promoting tolerance, applicable in studies of pregnancy, tumor resistance, chronic infections, and autoimmune diseases (Mellor & Munn, 2004).
Applications in Other Diseases
- Neurodegenerative Disorders and Cataracts : IDO1's role extends to neurodegenerative disorders and the formation of cataracts, linked to its metabolism of tryptophan and production of metabolites like quinolinic acid (Takikawa, 2005).
Prognostic Significance in Cancer
- IDO as a Prognostic Indicator : High IDO expression in cancer, such as in endometrial cancer, is associated with a more aggressive disease course and poorer outcomes (Ino et al., 2006).
Novel Therapeutic Approaches
- IDO1 Inhibitors in Clinical Trials : Several IDO1 inhibitors and peptide vaccines are currently assessed in clinical trials for cancer immunotherapy, showcasing IDO1's potential as a target for novel cancer treatments (Tang et al., 2021).
Molecular and Computational Studies
- Computational Inhibitor Design : Computational methods have been used to design more effective IDO1 inhibitors, contributing significantly to drug discovery efforts (Jiang et al., 2020).
properties
sequence |
ALLEIASCL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Indoleamine 2,3-dioxygenase 1 (199-207) |
Origin of Product |
United States |
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